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Compound of Interest |

4'-Chloro-2'-fluoro-3-
Compound Name:
phenylpropiophenone
CAS No.: 674767-23-8
Cat. No.: B1327402

Executive Summary & Operational Directive

Do not dispose of 4'-Chloro-2'-fluoro-3-phenylpropiophenone in standard organic solvent
streams.

This compound is a halogenated aromatic ketone. Its disposal requires strict segregation from
non-halogenated waste due to the presence of both Chlorine (Cl) and Fluorine (F) atoms.[1]
The Fluorine atom, in particular, necessitates high-temperature thermal oxidation (>1,100°C)
with specific flue gas scrubbing to prevent the release of Hydrogen Fluoride (HF) and Hydrogen
Chloride (HCI).

Immediate Action Required:

o Segregate: Designate a specific "Halogenated Organic" waste container.

o Label: Mark clearly as "Contains Fluorine/Chlorine — High Halogen Content."

o Containerize: Use HDPE (High-Density Polyethylene) or Glass. Avoid low-grade plastics.

Chemical Profile & Waste Characterization

To ensure acceptance by your waste disposal vendor, you must correctly characterize this
material. It is not typically a "U-Listed" or "P-Listed" waste by specific name under EPA RCRA
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regulations, but it triggers hazardous waste characteristics that must be declared.

hvsicochemical ies Rel isposal

Property Value | Characteristic Operational Implication

Requires "Halogenated" waste
Chemical Structure Halogenated Aromatic Ketone stream (Code often DOO1 or

State-Specific).

] Solid (low melting point) or May require "Lab Pack" for
Physical State i L . . -
Viscous Liquid solids or "Bulking" for liquids.

] Combustible. Classified as
] >110°C (Typical for ) o )
Flash Point ) "Ignitable" if mixed with
propiophenones)
flammable solvents.

Critical: Prohibits disposal in
Halogen Content High (ClI + F) fuel-blending programs

designed for non-halogens.

Reactivit Stable; Incompatible with Keep away from Nitric Acid or
eactivi
Y strong oxidizers Peroxides in waste storage.

The "Fluorine Factor" (Why Segregation Matters)

As a scientist, you understand that the C-F bond (approx. 485 kJ/mol) is significantly stronger
than the C-H or C-Cl bond.

o Standard Incineration: Incomplete combustion of fluorinated aromatics can lead to the
formation of trace fluorinated dioxins or furans if not managed at sufficiently high
temperatures.

e Equipment Damage: Upon combustion, the fluorine releases HF, which is highly corrosive to
the refractory lining of standard incinerators. Waste vendors must know the fluorine content
to route it to a facility with appropriate scrubbers.

Pre-Disposal Segregation & Packaging

This section outlines the self-validating workflow to prevent cross-contamination.
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DOT Visualization: Waste Segregation Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:
4'-Chloro-2'-fluoro-3-phenylpropiophenone
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Caption: Logic flow for assigning the correct waste stream based on physical state and solvent
matrix.

Packaging Protocols
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e Primary Container:

o Liquids: Amber glass bottles or HDPE carboys. Avoid LDPE as halogenated ketones can
swell or permeate lower-density plastics over time.

o Solids: Wide-mouth HDPE jars.
e Labeling:
o Must read: "HAZARDOUS WASTE - Halogenated Organic."

o List constituents: "4'-Chloro-2'-fluoro-3-phenylpropiophenone, [Solvent Name if
applicable].”

o Add Hazard Warning: "Irritant,” "Marine Pollutant.”

Disposal Workflow (Step-by-Step)
Step 1: Accumulation

e Location: Store in a Satellite Accumulation Area (SAA) near the point of generation.

e Secondary Containment: Place the waste container inside a polyethylene tray to capture
drips.

e Venting: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with this
stable ketone, but good practice if mixed with other reagents).

Step 2: Compatibility Check (Self-Validating Step)

Before adding this waste to an existing carboy, perform a "Bucket Test" or verify against the
compatibility matrix:

e DO NOT MIX WITH: Strong oxidizers (Nitric acid, Perchloric acid), strong bases (Sodium
hydroxide solutions), or reactive metals.

o ACCEPTABLE MIX: Methylene chloride, Chloroform, Chlorobenzene.

Step 3: Vendor Handoff
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When the container is full:

o Complete the Waste Profile Sheet. Explicitly list "Organic Fluorine" under chemical
composition.

o Date the container.

» Move to the Central Accumulation Area (CAA) within 3 days (per standard US EPA 40 CFR
regulations).

Emergency Spill Procedures

In the event of a spill, speed and containment are critical to prevent environmental release (this
compound is toxic to aquatic life).

DOT Visualization: Spill Response Protocol

1. Alert & Evacuate 2. Don PPE 3. Containment N 4. Absorption 5. Disposal
(Immediate Area) (Nitrile Gloves, Goggles, Lab Coat) (Use Absorbent Booms) (Vermiculite or Sand) (Sweep into Halogenated Waste)

Click to download full resolution via product page

Caption: Immediate tactical response workflow for laboratory spills.

Detailed Cleanup Steps:

e Ventilation: Open fume hoods or windows. This compound is an irritant.[2]

o Absorbent: Use Vermiculite or Universal Absorbent Pads. Do not use combustible materials
like sawdust if the compound is mixed with flammable solvents.

» Decontamination: Wipe the surface with a soap/water solution after bulk removal. Do not use
bleach (potential reaction with other residues).

» Disposal of Debris: All spill debris (gloves, pads, vermiculite) must be disposed of as
Hazardous Waste in the solid halogenated stream.
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Regulatory & Compliance Context

e US EPA (RCRA): While not explicitly listed (U/P list), it is a characteristic waste. If ignitable
(flash point <60°C when mixed), it is DOOL1. If toxic via TCLP (unlikely for this specific
molecule but possible for impurities), it requires testing.

e European Waste Catalogue (EWC): Code 07 01 03* (organic halogenated solvents, washing
liquids and mother liquors).

e Transport (DOT/IATA):

o UN Number: UN 3082 (Environmentally hazardous substance, liquid, n.0.s.) or UN 3077
(Solid).

o Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (4'-Chloro-2'-
fluoro-3-phenylpropiophenone).

o Class: 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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